Cas no 2060063-25-2 (imino(3-methylbutyl)propyl-lambda6-sulfanone)

• Product Name: imino(3-methylbutyl)propyl-lambda6-sulfanone
• CAS No: 2060063-25-2
• MF: C₈H₁₉NOS
• MW: 177.307561159134
• MDL: MFCD30502591
• CID: 5154196
• PubChem ID: 165978730
• Update Time: 2025-05-16

imino(3-methylbutyl)propyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• 2060063-25-2
• EN300-344365
• imino(3-methylbutyl)propyl-lambda6-sulfanone
• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD30502591
• Inchi： 1S/C8H19NOS/c1-4-6-11(9,10)7-5-8(2)3/h8-9H,4-7H2,1-3H3
• InChI Key： GKPLTISZGNBWOJ-UHFFFAOYSA-N
• SMILES： S(CCC)(CCC(C)C)(=N)=O

Computed Properties

• Exact Mass: 177.11873540g/mol
• Monoisotopic Mass: 177.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 232.5±23.0 °C(Predicted)

Additional information on imino(3-methylbutyl)propyl-lambda6-sulfanone

Imino(3-Methylbutyl)Propyl-Lambda6-Sulfanone: A Comprehensive Overview

The compound with CAS No. 2060063-25-2, commonly referred to as imino(3-methylbutyl)propyl-lambda6-sulfanone, is a highly specialized organic compound that has garnered significant attention in the field of chemical synthesis and agricultural applications. This compound belongs to the class of sulfanones, which are known for their versatile chemical properties and potential utility in various industries. The sulfanone functional group, characterized by a sulfonyl group attached to a ketone, plays a pivotal role in determining the compound's reactivity and biological activity.

Recent studies have highlighted the importance of imino(3-methylbutyl)propyl-lambda6-sulfanone in the development of novel agrochemicals. Researchers have explored its potential as a precursor for herbicides and fungicides, leveraging its unique structural features to enhance the efficacy of these compounds. The 3-methylbutyl substituent, for instance, contributes to the compound's lipophilicity, which is crucial for its absorption and transport across biological membranes. This property makes it an attractive candidate for designing compounds with improved bioavailability and targeted delivery mechanisms.

The synthesis of imino(3-methylbutyl)propyl-lambda6-sulfanone involves a multi-step process that typically begins with the preparation of the corresponding sulfonic acid derivative. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity. These methods not only enhance the efficiency of the synthesis but also align with the growing demand for sustainable chemical processes.

In terms of biological activity, imino(3-methylbutyl)propyl-lambda6-sulfanone has shown promising results in preliminary assays targeting plant pathogens. Its ability to inhibit key enzymes involved in fungal growth has positioned it as a potential alternative to conventional fungicides, which often face challenges related to resistance development. Furthermore, the compound's structural flexibility allows for further modifications, enabling researchers to explore its application in other areas such as pest control and crop protection.

From an environmental perspective, the development of imino(3-methylbutyl)propyl-lambda6-sulfanone aligns with the principles of green chemistry. Its synthesis employs eco-friendly solvents and catalysts, reducing the overall environmental footprint. Additionally, its potential use in agrochemicals could lead to reduced reliance on synthetic pesticides, thereby contributing to sustainable agricultural practices.

Looking ahead, ongoing research is focused on elucidating the molecular mechanisms underlying the biological activity of imino(3-methylbutyl)propyl-lambda6-sulfanone. Advanced computational methods, including molecular docking and quantum mechanics simulations, are being utilized to predict its binding affinity to target proteins. These insights will be instrumental in guiding further optimization efforts and expanding its applicability in diverse fields.

In conclusion, imino(3-methylbutyl)propyl-lambda6-sulfanone represents a significant advancement in chemical innovation, offering a promising platform for developing next-generation agrochemicals. Its unique combination of structural features and functional properties positions it as a valuable asset in both academic research and industrial applications. As research continues to unfold, this compound is poised to make a substantial impact on sustainable agriculture and beyond.